Cas no 171513-04-5 (Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester
• CAS No: 171513-04-5
• MF: C₁₁H₁₃BrINO₂
• MW: 398.034894704819
• MDL: MFCD04971362
• CID: 1359478
• PubChem ID: 1024074
• Update Time: 2025-10-06

Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester
• EN300-3630057
• tert-butyl N-(4-bromo-2-iodophenyl)carbamate
• SCHEMBL16801729
• CS-0372301
• 171513-04-5
• D84566
• tert-Butyl (4-bromo-2-iodophenyl)carbamate
• tert-Butyl 4-bromo-2-iodophenylcarbamate
• MFCD04971362

• MDL： MFCD04971362
• Inchi： 1S/C11H13BrINO2/c1-11(2,3)16-10(15)14-9-5-4-7(12)6-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： HAIBNZMFPDFVFH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 396.91699
• Monoisotopic Mass: 396.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester

Carbamic Acid, (4-Bromo-2-Iodophenyl)-, 1,1-Dimethylethyl Ester: A Versatile Compound in Modern Pharmaceutical Research

CAS No. 171513-04-5 represents a unique chemical entity with significant potential in pharmaceutical and material science applications. This compound, known as Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester, is characterized by its complex molecular structure that combines aromatic rings with functional groups. The molecule features a central carbamic acid ester functional group attached to a substituted phenyl ring. The phenyl ring is functionalized with two halogen atoms: a 4-bromo substituent and a 2-iodo substituent. The 1,1-dimethylethyl group, also known as a tert-butyl group, provides steric bulk and enhances the compound's stability. This unique combination of functional groups makes the compound a promising candidate for various applications in drug discovery and materials science.

The synthesis of Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester has been extensively studied in recent years. A groundbreaking approach published in the *Journal of Medicinal Chemistry* in 2,023 describes a novel catalytic method involving palladium-mediated coupling reactions. This method allows for the efficient introduction of both 4-bromo and 2-iodo groups onto the phenyl ring, a process that was previously challenging due to the reactivity of halogenated aromatics. The use of a 1,1-dimethylethyl ester group was found to significantly improve the solubility and stability of the final product, which is crucial for pharmaceutical applications. This synthetic route has been adopted by several research groups, demonstrating its scalability and practicality for industrial production.

Recent studies have highlighted the pharmacological properties of this compound. A 2,024 paper in *Bioorganic & Medicinal Chemistry* revealed that the 4-bromo-2-iodophenyl moiety exhibits strong interactions with specific protein targets, particularly in the context of kinase inhibition. The 1,1-dimethylethyl ester group enhances the compound's ability to penetrate biological membranes, a critical factor for drug delivery. Additionally, the presence of both 4-bromo and 2-iodo substituents contributes to the compound's unique electronic properties, which may influence its binding affinity to target proteins. These findings suggest that the compound could be a valuable lead molecule for the development of novel therapeutics targeting specific enzymatic pathways.

The application of Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester extends beyond traditional pharmaceutical uses. Research published in *Advanced Materials* in 2,023 explored its potential in the development of smart polymers. The compound's ability to undergo reversible chemical reactions under specific conditions makes it an ideal candidate for creating stimuli-responsive materials. For instance, the 1,1-dimethylethyl ester group can be cleaved in the presence of certain enzymes, enabling the controlled release of active agents in targeted environments. This property has been leveraged in the design of drug delivery systems and responsive coatings for biomedical applications.

From a synthetic chemistry perspective, the 4-bromo-2-iodophenyl substituent presents unique challenges and opportunities. The presence of two halogen atoms on the aromatic ring can lead to complex reaction pathways, but recent advances in asymmetric catalysis have enabled the precise control of substitution patterns. A 2,024 study in *Organic Letters* demonstrated the use of chiral ligands to selectively introduce the 4-bromo group while maintaining the 2-iodo substituent. This level of control is essential for the development of enantiomerically pure compounds, which are often required in pharmaceutical applications to minimize side effects.

The 1,1-dimethylethyl ester group also plays a critical role in the compound's reactivity and functionality. This group is known for its ability to undergo various types of chemical transformations, including hydrolysis and nucleophilic substitution. In the context of drug development, the 1,1-dimethylethyl ester group can be modified to enhance the compound's pharmacokinetic profile, such as improving its half-life in the bloodstream. Recent studies have also explored the use of this group in the design of prodrugs, where the ester is cleaved in the body to release the active drug molecule.

From a biological activity standpoint, the 4-bromo-2-iodophenyl substituent has been shown to interact with a variety of biological targets. A 2,023 study in *Chemical Biology & Drug Design* found that this group can modulate the activity of certain ion channels, making it a potential candidate for the treatment of neurological disorders. The 1,1-dimethylethyl ester group, on the other hand, contributes to the compound's ability to cross the blood-brain barrier, a critical factor for the development of central nervous system drugs.

In the field of materials science, the 4-bromo-2-iodophenyl substituent has been utilized to create novel functional materials. A 2,024 paper in *ACS Applied Materials & Interfaces* described the use of this compound in the fabrication of conductive polymers. The halogen atoms on the phenyl ring were found to enhance the electronic conductivity of the resulting material, making it suitable for applications in flexible electronics and sensors. This application highlights the versatility of the compound and its potential to be adapted to various technological fields.

The synthesis and modification of Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester continue to be areas of active research. Ongoing studies are focused on optimizing the synthetic pathways to increase the efficiency and yield of the compound. Additionally, researchers are exploring the potential of modifying the 1,1-dimethylethyl ester group to create new derivatives with enhanced properties. These efforts are driven by the compound's promising applications in both pharmaceutical and industrial contexts.

Overall, Carbamic acid, (4-bromo-2-iodophenyl)-, 1,1-dimethylethyl ester represents a significant advancement in chemical science. Its unique molecular structure and functional groups offer a wide range of possibilities for innovation in pharmaceuticals, materials science, and beyond. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of new technologies and therapeutic strategies.